Cas no 20608-88-2 (Benzoic acid, 2-(3-thienyl)-, methyl ester)

Benzoic acid, 2-(3-thienyl)-, methyl ester structure
20608-88-2 structure
Product Name:Benzoic acid, 2-(3-thienyl)-, methyl ester
CAS No:20608-88-2
MF:C12H10O2S
MW:218.271602153778
CID:1395314
PubChem ID:20100097
Update Time:2025-04-20

Benzoic acid, 2-(3-thienyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(3-thienyl)-, methyl ester
    • AKOS004118612
    • DTXSID901265153
    • methyl 2-(thiophen-3-yl)benzoate
    • Methyl 2-(3-thienyl)benzoate
    • 20608-88-2
    • PARKTCBUEOYYIP-UHFFFAOYSA-N
    • SCHEMBL16875865
    • Inchi: 1S/C12H10O2S/c1-14-12(13)11-5-3-2-4-10(11)9-6-7-15-8-9/h2-8H,1H3
    • InChI Key: PARKTCBUEOYYIP-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1C=CC=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 218.0402
  • Monoisotopic Mass: 218.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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